Cas no 83847-05-6 (ammonium bis[4-hydroxy-3-[(5-hydroxynaphth[2,1-d]-1,3-oxathiol-4-yl)azo]-N-methylbenzenesulphonamide S,S-dioxidato(2-)]cobaltate(1-))

• Product name: ammonium bis[4-hydroxy-3-[(5-hydroxynaphth[2,1-d]-1,3-oxathiol-4-yl)azo]-N-methylbenzenesulphonamide S,S-dioxidato(2-)]cobaltate(1-)
• CAS No: 83847-05-6
• MF: C₃₆H₃₄CoN₇O₁₄S₄
• MW: 975.886864185333
• CID: 889235

ammonium bis[4-hydroxy-3-[(5-hydroxynaphth[2,1-d]-1,3-oxathiol-4-yl)azo]-N-methylbenzenesulphonamide S,S-dioxidato(2-)]cobaltate(1-) Chemical and Physical Properties

Names and Identifiers

• ammonium bis[4-hydroxy-3-[(5-hydroxynaphth[2,1-d]-1,3-oxathiol-4-yl)azo]-n-methylbenzenesulphonamide s,s-dioxidato(2-)]cobaltate(1-)
• Ammonium bis(4-hydroxy-3-((5-hydroxynaphth(2,1-d)-1,3-oxathiol-4-yl)azo)-N-methylbenzenesulphonamide S,S-dioxidato(2-))cobaltate(1-)
• CID 136160673
• Einecs 281-081-1
• ammonium bis[4-hydroxy-3-[(5-hydroxynaphth[2,1-d]-1,3-oxathiol-4-yl)azo]-N-methylbenzenesulphonamide S,S-dioxidato(2-)]cobaltate(1-)

• Inchi： 1S/2C18H15N3O7S2.Co.H3N/c2*1-19-30(26,27)10-6-7-14(22)13(8-10)20-21-15-16(23)11-4-2-3-5-12(11)17-18(15)29(24,25)9-28-17;;/h2*2-8,19,22-23H,9H2,1H3;;1H3/p+1/b2*21-20-;;
• InChI Key： BTBQAUSSRRGUSO-FELSJDHZSA-O
• SMILES： [Co].S1(COC2=C3C=CC=CC3=C(C(=C12)/N=N\C1C=C(C=CC=1O)S(NC)(=O)=O)O)(=O)=O.S1(COC2=C3C=CC=CC3=C(C(=C12)/N=N\C1C=C(C=CC=1O)S(NC)(=O)=O)O)(=O)=O.[NH4+]

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 62
• Rotatable Bond Count: 4
• Complexity: 1890
• Topological Polar Surface Area: 344